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Compound of Interest

Compound Name: Ferric citrate

Cat. No.: B1672602

The proper disposal of ferric citrate is crucial for maintaining laboratory safety and ensuring
environmental compliance. While generally not classified as a hazardous substance for
transport, it is categorized as a skin and eye irritant, necessitating careful handling and

disposal procedures.[1][2][3] Adherence to local and national regulations is paramount for all
waste disposal.[4][5]

Key Safety and Handling Information

Before handling ferric citrate, it is essential to be aware of its properties and associated
hazards. This information directly informs disposal protocols.
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Property/Regulation

Classification/Guideline

Reference

GHS Hazard Classification

Skin Irritation (Category 2),
Serious Eye Irritation
(Category 2A), May cause
respiratory irritation (Category
3)

Signal Word

Warning

Environmental Hazards

Not classified as an
environmentally hazardous
substance under transport
regulations. However, the
product should not be allowed
to enter drains or water

sources.

Transport Regulations (UN)

Not classified as a hazardous

material for transport.

Incompatibilities

Strong acids, strong bases,

and oxidizing agents.

Personal Protective Equipment

Wear protective gloves,

clothing, eye protection, and

face protection during handling

and cleanup.

Step-by-Step Disposal Procedures

The following steps provide a clear guide for the safe disposal of ferric citrate in a laboratory

setting. This process covers both unused product and material from spill cleanups.

Personal Protective Equipment (PPE)

Before beginning any disposal or cleanup process, equip yourself with the appropriate PPE:

e Gloves: Nitrile rubber gloves are recommended.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b1672602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Eye Protection: Safety glasses with side shields, chemical goggles, or a face shield.
» Protective Clothing: A standard lab coat or other protective clothing to prevent skin contact.

» Respiratory Protection: In case of insufficient ventilation or significant dust generation, use
suitable respiratory equipment.

Disposal of Unused or Surplus Ferric Citrate

For ferric citrate that is expired, non-recyclable, or no longer needed:

o Containment: Keep the chemical in its original or a suitable, clearly labeled, and tightly
closed container.

» Licensed Disposal: The primary and recommended method of disposal is to contact a
licensed professional waste disposal company. Offer surplus and non-recyclable solutions to
the licensed company.

e Regulatory Compliance: Ensure that the disposal method complies with all local, state, and
federal environmental regulations.

Managing Spills and Contaminated Materials

In the event of a spill, follow these procedures for containment and cleanup:

Ensure Ventilation: Make sure the area is well-ventilated.

o Avoid Dust Generation: Take care to minimize the formation of dust clouds during cleanup.
Do not use compressed air for cleaning.

o Contain the Spill: For larger spills, cover drains to prevent the product from entering
waterways.

o Cleanup:

o Small Spills: Carefully sweep or shovel the solid material into a suitable, closed, and
clearly labeled container for disposal.
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o Large Spills: Cover the spilled material with an inert, non-combustible absorbent material
before collecting it into a disposal container.

» Final Cleaning: After the solid material has been removed, clean the affected area by
spreading water on the contaminated surface.

» Disposal of Cleanup Waste: Treat all contaminated materials (absorbents, PPE, etc.) and the
collected ferric citrate as waste. Dispose of it through a licensed disposal company,
following the same procedure as for unused product.

Disposal of Contaminated Packaging

Empty containers and packaging that held ferric citrate should be disposed of in the same
manner as the unused product. Ensure they are securely closed and properly labeled before
collection by a waste disposal service.

Disposal Workflow

The following diagram illustrates the decision-making process and necessary actions for the
proper disposal of ferric citrate waste.
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Ferric Citrate Waste
Identified

Step 1: Don Appropriate PPE
(Gloves, Eye Protection,
Lab Coat)

Type of Waste?

Unused Product

Unused / Surplus Spill / Contaminated
Product Material

Step 2: Contain Spill
& Avoid Dust Generation

Y

Step 2: Ensure waste is in a
secure, closed, and labeled
container.

Y

Step 3: Sweep solid material into
a suitable, labeled container.

Final Step: Arrange for collection
by a licensed waste disposal

company. Comply with all
local regulations.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of ferric citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. wbcil.com [wbcil.com]

e 2. cdhfinechemical.com [cdhfinechemical.com]

3. neogen.com [neogen.com]

e 4. shop.chemsupply.com.au [shop.chemsupply.com.au]

» 5. Ferric Citrate or Iron Citrate Manufacturers, with SDS [mubychem.com]

« To cite this document: BenchChem. [Proper Disposal of Ferric Citrate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672602#ferric-citrate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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